![molecular formula C17H14O6 B097057 Isorhodoptilometrin CAS No. 15979-75-6](/img/structure/B97057.png)
Isorhodoptilometrin
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Overview
Description
Isorhodoptilometrin is a natural product found in Ptilometra australis, Echinaster brasiliensis, and other organisms with data available.
Scientific Research Applications
Bioactive Properties and Antimicrobial Activity
Isorhodoptilometrin has been identified in studies exploring bioactive compounds from natural sources. For instance, it was isolated from the marine fungus Aspergillus versicolor and demonstrated antimicrobial activity, among other biological properties (Hawas, El-Beih, & El-Halawany, 2012).
Anti-Cancer Properties
This compound derivatives, such as isorhapontigenin (ISO), have been studied for their anti-cancer effects. For example, isorhapontigenin was shown to induce autophagy and inhibit the growth of human bladder cancer cells in a SESN2 (sestrin 2)-dependent manner (Liang et al., 2016). Additionally, isorhamnetin, another derivative, was found to inhibit atherosclerosis by preventing macrophage apoptosis through PI3K/AKT activation and HO-1 induction (Luo et al., 2015).
Pharmacokinetic Studies
Pharmacokinetics, which is crucial for understanding a drug's behavior in the body, has also been a focus of research involving this compound derivatives. A study involving isorhamnetin used an electrochemical sensor for pharmacokinetic analysis in rat plasma, indicating its potential for clinical significance in medicine (Peng et al., 2017).
Therapeutic Applications in Neurological Disorders
This compound-related compounds have been explored for their potential in treating neurological disorders. For example, channelrhodopsins, which can be used to manipulate neuronal activity, are being studied for gene therapy in neurological disorders, highlighting the potential therapeutic applications of these compounds in this area (Ji, Ishizuka, & Yawo, 2013).
Antiproliferative Effects
Studies have also highlighted the antiproliferative effects of this compound derivatives on various cancer cells, including lung cancer (Li et al., 2015). Such research provides insights into their potential use as anti-cancer agents.
Properties
CAS No. |
15979-75-6 |
---|---|
Molecular Formula |
C17H14O6 |
Molecular Weight |
314.29 g/mol |
IUPAC Name |
1,3,8-trihydroxy-6-(2-hydroxypropyl)anthracene-9,10-dione |
InChI |
InChI=1S/C17H14O6/c1-7(18)2-8-3-10-14(12(20)4-8)17(23)15-11(16(10)22)5-9(19)6-13(15)21/h3-7,18-21H,2H2,1H3 |
InChI Key |
LCYTUQNPPBLNJZ-UHFFFAOYSA-N |
SMILES |
CC(CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)O)O |
Canonical SMILES |
CC(CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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